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Compound of Interest

Compound Name: H-D-ALLO-THR-OME HCL

Cat. No.: B555651 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents such as H-D-allo-Threonine methyl ester hydrochloride (H-D-ALLO-THR-
OME HCL) is a critical component of laboratory safety, environmental stewardship, and

regulatory compliance. Adherence to established protocols minimizes the risk of contamination,

adverse chemical reactions, and potential environmental damage. This guide provides a

detailed, step-by-step procedure for the safe handling and disposal of H-D-ALLO-THR-OME
HCL in a laboratory setting.

Before proceeding, it is imperative to consult the specific Safety Data Sheet (SDS) for H-D-
ALLO-THR-OME HCL provided by the manufacturer. While this guide provides general

procedures based on similar compounds, the SDS for the specific chemical in use will have the

most accurate and detailed safety information.

Immediate Safety and Handling Protocols
Proper personal protective equipment (PPE) is essential when handling H-D-ALLO-THR-OME
HCL to prevent skin and eye contact, inhalation, and ingestion.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemically resistant gloves.
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Body Protection: A laboratory coat is mandatory.

Respiratory Protection: In situations where dust or aerosols may be generated, additional

respiratory protection, such as a dust respirator, should be used.[1]

Engineering Controls:

Work in a well-ventilated area. The use of a fume hood or other local exhaust ventilation is

recommended to minimize exposure.[2]

Spill Management:

Small Spills: For minor spills, carefully sweep up the solid material using appropriate tools

to avoid generating dust. Place the collected material into a designated and properly

labeled waste disposal container.[1][2]

Large Spills: In the event of a larger spill, use a shovel to collect the material into a

suitable waste container.[1][2] Ensure the area is well-ventilated during cleanup.

Summary of Safety and Disposal Information
The following table summarizes key safety and disposal information for H-D-ALLO-THR-OME
HCL and similar compounds.
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Parameter Information Source

Chemical Name
H-D-allo-Threonine methyl

ester hydrochloride
Chem-Impex

Synonyms D-allo-Thr-OMe·HCl Chem-Impex

CAS Number 60538-18-3 Chem-Impex

Appearance White or off-white solid Chem-Impex

Storage Conditions

Store at 0-8°C in a dry, well-

ventilated place. Keep

container tightly closed.

Chem-Impex, Fisher Scientific

Personal Protective Equipment

Safety glasses/goggles,

chemically resistant gloves, lab

coat, dust respirator (if

needed).

Benchchem, MSDS

Spill Cleanup

Sweep or shovel into a

suitable, labeled container for

disposal. Avoid dust formation.

Benchchem, MSDS

Disposal Method

Dispose of in accordance with

federal, state, and local

environmental control

regulations.

Benchchem, MSDS

Incompatible Materials Strong oxidizing agents. Fisher Scientific

Hazardous Decomposition

Products

Oxides of carbon (CO, CO2),

nitrogen oxides (NOx), and

hydrogen chloride (HCl).

MSDS

Step-by-Step Disposal Procedure
The proper disposal of H-D-ALLO-THR-OME HCL involves a systematic approach to ensure

safety and compliance.

Waste Identification and Segregation:
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Clearly label a dedicated waste container for H-D-ALLO-THR-OME HCL waste.

The label should include the full chemical name, CAS number (60538-18-3), and any

relevant hazard warnings.

Do not mix H-D-ALLO-THR-OME HCL with other chemical waste unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.[2]

Chemical Waste Collection:

Place all solid H-D-ALLO-THR-OME HCL waste, including contaminated materials like

weighing paper and gloves, into the designated, labeled waste container.[2]

Container Decontamination:

For empty containers that held H-D-ALLO-THR-OME HCL, rinse them thoroughly with a

suitable solvent (e.g., water, followed by a solvent in which the compound is soluble).

The rinsate should be collected and treated as hazardous waste, to be disposed of in the

same manner as the chemical itself.[2]

Arrangement for Professional Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for the pickup and proper disposal of the H-D-ALLO-THR-OME HCL waste.[2]

Provide a complete and accurate description of the waste, including its chemical

composition and quantity.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of H-D-ALLO-THR-OME HCL.
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Start: Handling
H-D-ALLO-THR-OME HCL

Wear Appropriate PPE
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Generate Chemical Waste
(Solid waste, contaminated items)

Small Spill:
Sweep and collect in

labeled waste container

Yes (Small)

Large Spill:
Shovel and collect in

labeled waste container

Yes (Large) No

Segregate and Label Waste
(Chemical Name, CAS#)

Decontaminate Empty Containers
(Rinse and collect rinsate)

Contact EHS for Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for H-D-ALLO-THR-OME HCL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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